Cas no 2932-74-3 (Palmitoylcholine Chloride)

• Product Name: Palmitoylcholine Chloride
• CAS No: 2932-74-3
• MF: C₂₁H₄₄ClNO₂
• MW: 378.032566070557
• MDL: MFCD00050187
• CID: 915470
• PubChem ID: 22155835
• Update Time: 2025-06-08

Palmitoylcholine Chloride Chemical and Physical Properties

Names and Identifiers

• palmitoyl-choline chloride
• 2-hexadecanoyloxyethyl(trimethyl)azanium,chloride
• PALMITOYL CHOLINE CHLORIDE
• [2-(hexadecanoyloxy)ethyl]trimethylazanium chloride
• 2-(trimethylamino)ethyl hexadecanoate,chloride
• choline palmitate chloride
• Ethanaminium,N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-,chloride
• hexadecanoyloxyethyl-N,N,N-trimethylammonium chloride
• palmitoylcholinium chloride
• Trimethyl-(2-palmitoyloxy-aethyl)-ammonium,Chlorid
• trimethyl-(2-palmitoyloxy-ethyl)-ammonium,chloride
• G72417
• 2932-74-3
• DTXSID20623013
• Ethanaminium, N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-, chloride (1:1)
• HY-139041
• AKOS024353807
• N,N,N-Trimethyl-2-(palmitoyloxy)ethan-1-aminium chloride
• 2-(Hexadecanoyloxy)-N,N,N-trimethylethan-1-aminium chloride
• SCHEMBL5317635
• palmitoylcholine chloride
• SABHLWJWDCWCRQ-UHFFFAOYSA-M
• Palmitoyl-cholin-chlorid
• 2-hexadecanoyloxyethyl(trimethyl)azanium;chloride
• Palmitoylcholine (chloride)
• CS-0179192
• Palmitoylcholine Chloride

• MDL： MFCD00050187
• Inchi： 1S/C21H44NO2.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-20-19-22(2,3)4;/h5-20H2,1-4H3;1H/q+1;/p-1
• InChI Key： SABHLWJWDCWCRQ-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 377.30600
• Monoisotopic Mass: 377.3060573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.72110

Additional information on Palmitoylcholine Chloride

Palmitoylcholine Chloride (CAS No. 2932-74-3): An Overview of Its Properties, Applications, and Recent Research

Palmitoylcholine Chloride (CAS No. 2932-74-3) is a significant compound in the field of biochemistry and pharmacology, known for its unique properties and potential applications in various biological systems. This compound, also referred to as 1-Palmitoyl-sn-glycero-3-phosphocholine chloride, is a derivative of phosphatidylcholine, a major component of cell membranes. The chloride salt form of palmitoylcholine has garnered attention due to its role in lipid metabolism and its potential therapeutic applications.

The chemical structure of Palmitoylcholine Chloride consists of a palmitoyl group (a 16-carbon saturated fatty acid) attached to the sn-1 position of glycerol, with a choline head group and a phosphate group. The chloride ion is present to balance the charge. This structure confers specific physical and chemical properties that make it an interesting subject for research and development in the pharmaceutical and biotechnology industries.

In terms of physical properties, Palmitoylcholine Chloride is a white crystalline powder that is highly soluble in water and organic solvents such as methanol and ethanol. Its solubility characteristics make it suitable for various experimental and industrial applications, including formulation in drug delivery systems and as a model compound in lipid research.

The biological significance of Palmitoylcholine Chloride lies in its role as a precursor to phosphatidylcholine, which is essential for the formation and maintenance of cell membranes. Phosphatidylcholine is involved in numerous cellular processes, including signal transduction, membrane trafficking, and lipid metabolism. Recent studies have highlighted the importance of phosphatidylcholine in diseases such as non-alcoholic fatty liver disease (NAFLD) and Alzheimer's disease.

In the context of drug delivery, Palmitoylcholine Chloride has been explored for its potential to enhance the bioavailability and efficacy of various drugs. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and improve their solubility and stability. This property has been leveraged in the development of targeted drug delivery systems for cancer therapy, where the encapsulation of chemotherapeutic agents can reduce toxicity and enhance therapeutic outcomes.

Recent research has also focused on the use of Palmitoylcholine Chloride in the treatment of neurological disorders. Studies have shown that phosphatidylcholine derivatives can modulate neurotransmitter levels and improve cognitive function. For instance, a study published in the Journal of Neurochemistry demonstrated that supplementation with phosphatidylcholine derivatives improved memory retention and cognitive performance in animal models of Alzheimer's disease.

In addition to its therapeutic applications, Palmitoylcholine Chloride has been used as a model compound in lipidomics research. Lipidomics is an emerging field that aims to identify and quantify lipids within biological systems. The well-defined structure and known properties of Palmitoylcholine Chloride make it an ideal reference standard for validating analytical methods and understanding lipid metabolism pathways.

The safety profile of Palmitoylcholine Chloride has been extensively studied, with no significant adverse effects reported at normal concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety. Researchers should adhere to standard laboratory practices when working with this compound to minimize any potential risks.

In conclusion, Palmitoylcholine Chloride (CAS No. 2932-74-3) is a versatile compound with significant implications in biochemistry, pharmacology, and biotechnology. Its unique properties make it a valuable tool for both fundamental research and practical applications in drug delivery and therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, the potential uses of this compound are likely to expand further.